Cas no 145033-48-3 (Digalactosyldiacylglycerol)

• Product Name: Digalactosyldiacylglycerol
• CAS No: 145033-48-3
• Molecular Formula: C₄₉H₈₈O₁₅
• Molecular Weight: 917.2140
• CID: 2841472
• PubChem ID: 10724471

Digalactosyldiacylglycerol Properties

Names and Identifiers

• 1-(palmitoyloxy)-3-(((2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-((((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)propan-2-yl (9Z,12Z)-octadeca-9,12-dienoate
• Digalactosyldiacylglycerol
• DGDG
• [ "DGDG" ]
• (2S)-3-[(1-Oxohexadecyl)oxy]-2-[[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]oxy]propyl 6-O-alpha-D-galactopyranosyl-beta-D-galactopyranoside
• 145033-48-3
• [(2S)-1-hexadecanoyloxy-3-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxypropan-2-yl] (9Z,12Z)-octadeca-9,12-dienoate
• DTXSID201103106
• AKOS040762954
• (2S)-3-[(1-Oxohexadecyl)oxy]-2-[[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]oxy]propyl 6-O-I+/--D-galactopyranosyl-I(2)-D-galactopyranoside
• DGDG(16:0/18:2(9Z,12Z))
• CHEBI:232711
• 1-palmitoyl-2-linoleoyl-digalactosylglycerol
• DIGALACTOSYLDIACYLGLYCEROL

• InChIKey： QZXMUPATKGLZAP-DXLAUQRQSA-N
• Inchi： 1S/C49H88O15/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-41(52)62-37(34-59-40(51)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2)35-60-48-47(58)45(56)43(54)39(64-48)36-61-49-46(57)44(55)42(53)38(33-50)63-49/h11,13,17-18,37-39,42-50,53-58H,3-10,12,14-16,19-36H2,1-2H3/b13-11-,18-17-/t37-,38-,39-,42+,43+,44+,45+,46-,47-,48-,49+/m1/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@]([H])([C@@]1([H])C([H])([H])O[C@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])O[H])OC([H])([H])[C@@]([H])(C([H])([H])OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(/[H])\C([H])([H])/C(/[H])=C(/[H])\C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 916.61200
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 40
• Monoisotopic Mass: 916.61232210g/mol
• Heavy Atom Count: 64
• Complexity: 1220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.8
• Topological Polar Surface Area: 231

Experimental Properties

• LogP: 6.37690
• PSA: 231.13000
• Boiling Point: 955.1±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 261.4±27.8 °C
• Solubility: Insuluble (1.4E-5 g/L) (25 ºC),
• Color/Form: Oil
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 3-O-beta-D-digalactosyl-sn-glycerols